Cas no 68351-39-3 (8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine)

• Product Name: 8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine
• CAS No: 68351-39-3
• MF: C₁₆H₁₅F₂N
• MW: 259.29381108284
• CID: 2798878
• PubChem ID: 3052037
• Update Time: 2025-04-21

8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine Chemical and Physical Properties

Names and Identifiers

• 68351-39-3
• 1H-1-Benzazepine, 8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-
• AE-641/30114041
• SCHEMBL4871417
• Oprea1_717613
• DTXSID70388867
• 8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1-benzazepine

• Inchi： 1S/C16H15F2N/c17-12-5-3-11(4-6-12)14-2-1-9-19-16-10-13(18)7-8-15(14)16/h3-8,10,14,19H,1-2,9H2
• InChI Key： RUPZWPDUIMGBAS-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NCCCC2C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 259.11725581g/mol
• Monoisotopic Mass: 259.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines